Ethyl diphenylacetate

Specification

• CAS No.: 3468-99-3
• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: ethyl 2,2-diphenylacetate
• Standard InChI: InChI=1S/C16H16O2/c1-2-18-16(17)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
• Standard InChI Key: PYPHPZOQIVEWHN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Introduction

Chemical Properties and Structure

Ethyl diphenylacetate, also known as 2,2-di(phenyl)ethyl acetate, is an organic ester with the molecular formula C₁₆H₁₆O₂ and a molecular weight of 240.300 g/mol. The compound features two phenyl groups attached to a central carbon, which is connected to a carboxylic ester group. This structural arrangement contributes to its unique chemical properties and aromatic characteristics.

The physical properties of ethyl diphenylacetate include a melting point range of 170-171°C and an estimated boiling point of approximately 343.02°C. The compound presents as a white crystalline powder with a density of 1.1860 g/ml. These properties influence its handling, storage, and application in various industrial contexts.

Table 1: Physical and Chemical Properties of Ethyl Diphenylacetate

Property	Value
CAS Number	3468-99-3
Molecular Formula	C₁₆H₁₆O₂
Molecular Weight	240.300 g/mol
Appearance	White Crystalline Powder
Melting Point	170-171°C
Boiling Point	343.02°C (estimate)
Density	1.1860 g/ml
Storage Condition	Room temperature
Purity (Commercial)	95-100%

The structure of ethyl diphenylacetate contributes to its distinct aromatic profile, making it valuable in sensory applications. The presence of two phenyl groups creates a molecular architecture that interacts with olfactory receptors to produce its characteristic scent notes. This structural arrangement also influences its chemical reactivity and stability in various formulations.

Industrial Applications

Fragrance Industry

In addition to fine fragrances, ethyl diphenylacetate finds application in various personal care products, including soaps and cosmetics. The compound's stability and compatibility with other ingredients make it suitable for incorporation into complex formulations with multiple aromatic components. Its presence can elevate the sensory experience of these products while maintaining consistency throughout the product's shelf life.

Flavor Industry

Beyond its applications in fragrance, ethyl diphenylacetate contributes to the flavor industry as a food flavoring agent. The compound imparts a pleasant and distinctive taste to various food products, enhancing their sensory appeal. Its sweet and slightly fruity profile makes it compatible with a range of flavor formulations.

The compound's versatility extends to various food categories, where it can be employed at different concentrations to achieve desired flavor profiles. Its stability during processing and storage further enhances its utility in food applications, ensuring consistent flavor delivery throughout a product's shelf life.

Pharmacological Properties and Research

Comparative Analysis with Related Compounds

While ethyl diphenylacetate itself has specific applications, related compounds like ethyl phenylacetate (a distinct compound with CAS: 101-97-3) have been studied for different properties. It is important to distinguish between these compounds in research and application contexts. Ethyl phenylacetate, for instance, has been investigated for applications in solvent-based self-healing of epoxy materials, representing a distinct research direction from ethyl diphenylacetate.

The structural similarities but functional differences between these compounds highlight the importance of precise chemical identification in research and industrial applications. These related compounds may offer complementary insights into potential new applications for ethyl diphenylacetate through structure-activity relationship analyses.

Quantity (g)	Availability	Price (USD)
1.000	10-20 days	$90.29
5.000	10-20 days	$290.58

The compound's availability at specialized chemical suppliers indicates its continued relevance in research and industrial applications, despite being a relatively specialized chemical compound compared to more commonly used aromatic esters.

Analytical Methods

Identification and Characterization

Quality control and identification of ethyl diphenylacetate typically involve several analytical techniques. Infrared spectroscopy is specifically mentioned as a method for confirming the compound's structure. Additional standard techniques likely include gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy for detailed structural characterization and purity assessment.

The compound's characteristic physical properties, including its melting point range of 170-171°C, also serve as quality indicators in analytical workflows. These properties can be used for preliminary identification and purity assessment in laboratory and industrial settings.